1-(3-bromo-4-methylbenzoyl)azepane

• IUPAC Name: azepan-1-yl-(3-bromo-4-methylphenyl)methanone
• InChI: InChI=1S/C14H18BrNO/c1-11-6-7-12(10-13(11)15)14(17)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3
• InChI Key: RSFNDVLIJAPAER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCCCC2)Br
• Molecular Formula: C14H18BrNO
• Molecular Weight: 296.20 g/mol

Description

1-(3-bromo-4-methylbenzoyl)azepane, also known as BMBZ-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(3-bromo-4-methylbenzoyl)azepane is not fully understood. However, studies have suggested that 1-(3-bromo-4-methylbenzoyl)azepane exerts its antitumor activity by inducing cell cycle arrest and apoptosis in breast cancer cells. In addition, 1-(3-bromo-4-methylbenzoyl)azepane has been found to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
1-(3-bromo-4-methylbenzoyl)azepane has been found to exhibit low toxicity in vitro and in vivo studies. However, further studies are needed to fully understand the biochemical and physiological effects of 1-(3-bromo-4-methylbenzoyl)azepane.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-bromo-4-methylbenzoyl)azepane is its ease of synthesis, which makes it a readily available compound for scientific research. However, its limited solubility in water can be a limitation for some experiments.

Future Directions

There are several future directions for the study of 1-(3-bromo-4-methylbenzoyl)azepane. One area of interest is the development of 1-(3-bromo-4-methylbenzoyl)azepane-based drugs for the treatment of breast cancer. In addition, the use of 1-(3-bromo-4-methylbenzoyl)azepane as a building block for the synthesis of novel materials and supramolecular structures is an area of active research. Furthermore, the development of new synthetic methods for 1-(3-bromo-4-methylbenzoyl)azepane and its derivatives is an area of interest for synthetic chemists.

Synthesis Methods

The synthesis of 1-(3-bromo-4-methylbenzoyl)azepane involves the reaction of 3-bromo-4-methylbenzoyl chloride with azepane in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 1-(3-bromo-4-methylbenzoyl)azepane.

Scientific Research Applications

1-(3-bromo-4-methylbenzoyl)azepane has been extensively studied for its potential applications in various fields such as drug discovery, materials science, and catalysis. In drug discovery, 1-(3-bromo-4-methylbenzoyl)azepane has been found to exhibit potent antitumor activity against breast cancer cells. In materials science, 1-(3-bromo-4-methylbenzoyl)azepane has been used as a building block for the synthesis of novel polymers and supramolecular structures. In catalysis, 1-(3-bromo-4-methylbenzoyl)azepane has been used as a ligand for the synthesis of chiral catalysts.